Cas no 1805447-57-7 (4-(Difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine
• CAS No: 1805447-57-7
• MF: C₆H₃F₂IN₂O₃
• MW: 316.000900506973
• CID: 4886981
• Update Time: 2025-06-09

4-(Difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine

• Inchi： 1S/C6H3F2IN2O3/c7-5(8)2-1-3(11(13)14)10-6(12)4(2)9/h1,5H,(H,10,12)
• InChI Key： ZYAZMZUFRLPXMZ-UHFFFAOYSA-N
• SMILES： IC1C(NC(=CC=1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine

4-(Difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine (CAS No. 1805447-57-7): A Versatile Building Block in Modern Pharmaceutical Research

4-(Difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine (CAS No. 1805447-57-7) is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery and development. This compound, characterized by the presence of a difluoromethyl group, a hydroxyl group, an iodo substituent, and a nitro group on a pyridine backbone, serves as an invaluable intermediate for synthesizing various bioactive molecules.

The difluoromethyl group is a particularly intriguing feature of this compound, as it is widely recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and increase the lipophilicity of drug candidates. In recent years, the incorporation of difluoromethyl groups into pharmaceuticals has been extensively studied, with numerous examples demonstrating their efficacy in improving pharmacokinetic profiles. For instance, drugs such as crizotinib and gilteritinib incorporate difluoromethyl moieties to enhance their pharmacological properties.

The iodo substituent on the pyridine ring further enhances the synthetic utility of 4-(difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine. Iodine is a versatile handle that can be readily manipulated through cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the pyridine core, enabling the construction of complex molecular architectures. The nitro group present in the compound also provides another reactive site that can be transformed into amine or azide groups through reduction or metal-catalyzed coupling reactions.

In the realm of drug discovery, 4-(difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine has been utilized in the synthesis of various pharmacophores targeting different disease mechanisms. One notable area of research involves its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in cancer and inflammatory diseases. By leveraging the synthetic versatility of this compound, researchers have been able to generate novel kinase inhibitors with improved potency and selectivity.

A recent study highlighted the use of 4-(difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine as a key intermediate in the synthesis of a series of aurora kinase A inhibitors. Aurora kinases are involved in cell cycle regulation and have been identified as potential therapeutic targets for cancer treatment. The researchers employed palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups onto the pyridine core, leading to compounds with significant inhibitory activity against aurora kinase A. The incorporation of the difluoromethyl group was found to enhance both potency and metabolic stability, making these inhibitors promising candidates for further development.

The hydroxyl group on 4-(difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine also contributes to its synthetic utility by serving as a site for further functionalization. Hydroxyl groups can be easily modified through etherification, esterification, or amidation reactions, allowing for the introduction of additional functionalities that can modulate pharmacokinetic properties or improve binding interactions with biological targets.

In addition to its applications in kinase inhibition, 4-(difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine has found utility in other areas of medicinal chemistry. For example, it has been used in the synthesis of antiviral agents where modifications at the pyridine ring can influence viral replication mechanisms. The ability to introduce diverse substituents through cross-coupling reactions has enabled researchers to generate libraries of compounds with tailored properties for high-throughput screening.

The nitro group on the pyridine ring can be reduced to an amine using various reducing agents such as iron powder or catalytic hydrogenation. This transformation provides access to aminopyridines, which are common motifs in many bioactive molecules. The resulting amine functionality can then be further modified through diazotization followed by coupling with aromatic or heteroaromatic compounds via Sandmeyer reactions.

The synthetic versatility of 4-(difluoromethyl)-2-hydroxy-3-iodo-6-nitropyridine extends beyond its applications in small molecule drug discovery. It has also been utilized in materials science and agrochemical research where functionalized pyridines serve as key building blocks for designing novel materials with specific properties.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-Iodo-6-nitropyridine (CAS No. 1805447-57-7) is a multifunctional compound that plays a pivotal role in modern pharmaceutical research. Its unique structural features allow for diverse synthetic modifications, making it an indispensable tool for generating novel bioactive molecules targeting various diseases. The continued exploration of this compound's potential will undoubtedly lead to further advancements in drug discovery and development.